Cas no 1926163-87-2 (Fmoc-a-cyclopropyl-Ala-OH)

• Product Name: Fmoc-a-cyclopropyl-Ala-OH
• CAS No: 1926163-87-2
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• MDL: MFCD30748658
• CID: 4673317
• Update Time: 2025-10-31

Fmoc-a-cyclopropyl-Ala-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-a-cyclopropyl-Ala-OH
• (2S)-2-cyclopropyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• Cyclopropaneacetic acid,
• A-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• A-methyl-, (
• AS)-

• MDL： MFCD30748658
• Inchi： 1S/C21H21NO4/c1-21(19(23)24,13-10-11-13)22-20(25)26-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18H,10-12H2,1H3,(H,22,25)(H,23,24)/t21-/m0/s1
• InChI Key： SBWCIRABWAINIK-NRFANRHFSA-N
• SMILES： OC([C@](C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 351.14705815 g/mol
• Monoisotopic Mass: 351.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6
• Molecular Weight: 351.4

Additional information on Fmoc-a-cyclopropyl-Ala-OH

Professional Introduction to Fmoc-a-cyclopropyl-Ala-OH (CAS No: 1926163-87-2)

The compound Fmoc-a-cyclopropyl-Ala-OH, with the CAS number 1926163-87-2, represents a significant advancement in the field of peptidomimetics and synthetic chemistry. This specialized amino acid derivative has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical research and development. The incorporation of a cyclopropyl group into the alpha-amino acid backbone introduces novel chemical and biological properties, making it a valuable tool for modulating peptide interactions and enhancing drug-like characteristics.

In recent years, the development of peptidomimetics has seen remarkable progress, driven by the need for more stable, bioavailable, and potent therapeutic agents. Among these, Fmoc-a-cyclopropyl-Ala-OH stands out as a promising candidate due to its ability to mimic natural amino acids while offering enhanced resistance to enzymatic degradation. This property is particularly crucial in the design of long-acting peptides and protein mimics, which are increasingly being explored for treating a variety of diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

The Fmoc (fluorenylmethyloxycarbonyl) protective group is a cornerstone in solid-phase peptide synthesis (SPPS), providing an efficient and scalable method for constructing complex peptides. The use of Fmoc-a-cyclopropyl-Ala-OH in SPPS allows researchers to incorporate the cyclopropyl moiety into peptide chains with high precision, enabling the creation of novel peptidomimetics with tailored biological activities. This has opened up new avenues for drug discovery, particularly in the realm of targeted therapy where specific molecular interactions are critical.

One of the most compelling aspects of Fmoc-a-cyclopropyl-Ala-OH is its potential to enhance peptide stability. The cyclopropyl group disrupts the conformational flexibility of the peptide backbone, making it less susceptible to proteolytic degradation. This stability is essential for achieving prolonged biological activity, which can lead to improved therapeutic efficacy and reduced dosing frequency. For instance, in the treatment of chronic diseases where sustained exposure to a therapeutic agent is necessary, such stability can significantly improve patient compliance and outcomes.

Recent studies have demonstrated the utility of Fmoc-a-cyclopropyl-Ala-OH in designing peptidomimetics that exhibit enhanced binding affinity to target proteins. By strategically incorporating this residue into peptide ligands, researchers have been able to develop molecules with improved selectivity and potency. For example, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer progression by mimicking natural substrates or binding pockets with high precision. This underscores the versatility of Fmoc-a-cyclopropyl-Ala-OH as a building block in medicinal chemistry.

The synthesis of Fmoc-a-cyclopropyl-Ala-OH involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and peptidomimetic design. The introduction of the cyclopropyl group requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in synthetic methodologies have made it possible to produce this compound with high purity and scalability, facilitating its use in both academic research and industrial applications.

In conclusion, Fmoc-a-cyclopropyl-Ala-OH (CAS No: 1926163-87-2) represents a significant contribution to the field of peptidomimetics. Its unique structural features offer advantages in terms of stability, bioavailability, and binding affinity, making it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is likely to grow even further. The ongoing exploration of its potential will undoubtedly lead to innovative therapies that address unmet medical needs.